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Compound Name:
Sucrose octasulfate (potassium

salt)

Cat. No.: B013897 Get Quote

An In-depth Technical Guide to Sucrose Octasulfate Potassium Salt

Introduction
Sucrose Octasulfate Potassium Salt (CAS No. 73264-44-5) is a highly sulfonated derivative of

sucrose, recognized for its significant role in both pharmaceutical research and drug

development.[1] It is the key active component of the gastrointestinal protectant sucralfate, an

aluminum-sucrose complex.[2] The potassium salt, in contrast to the insoluble aluminum

complex, is water-soluble, making it a crucial reference standard in the analysis of sucralfate.[3]

[4][5][6] Its highly anionic nature allows it to mimic biological molecules like

glycosaminoglycans, enabling it to interact with various proteins, growth factors, and enzymes.

[1][7] This guide provides a comprehensive overview of its chemical and physical properties,

detailed experimental protocols for its synthesis and analysis, and a summary of its biological

interactions.

Chemical Properties
Sucrose octasulfate potassium salt is a complex molecule with eight sulfate groups attached to

a sucrose backbone, fully neutralized with potassium ions.[8] This structure confers a high

negative charge density, which is central to its biological activity.[1][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b013897?utm_src=pdf-interest
https://www.nbinno.com/article/other-organic-chemicals/unlocking-biochemical-secrets-sucrose-octasulfate-potassium-salt-research-kd
https://www.caymanchem.com/product/16382/sucrose-octasulfate-potassium-salt
https://www.scbt.com/p/sucrose-octasulfate-potassium-salt-73264-44-5
https://clearsynth.com/product/sucrose-octasulfate-potassium-salt
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Solubility_of_Sucrosofate_Potassium_and_Sucralfate.pdf
https://www.usbio.net/molecular-biology/S8010-15A/Sucrose%20Octasulfate%2C%20Potassium%20Salt/data-sheet
https://www.nbinno.com/article/other-organic-chemicals/unlocking-biochemical-secrets-sucrose-octasulfate-potassium-salt-research-kd
https://pubmed.ncbi.nlm.nih.gov/7692970/
https://sielc.com/hplc-method-for-analysis-of-sucrose-octasulfate
https://www.nbinno.com/article/other-organic-chemicals/unlocking-biochemical-secrets-sucrose-octasulfate-potassium-salt-research-kd
https://pubmed.ncbi.nlm.nih.gov/7692970/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 73264-44-5[2][3][9]

Molecular Formula C₁₂H₁₄K₈O₃₅S₈[3][9][10]

Molecular Weight Approximately 1287.5 g/mol [2][3][9][11]

IUPAC Name

octapotassium;[(2R,3R,4S,5R,6R)-2-

[(2S,3S,4R,5R)-3,4-disulfonatooxy-2,5-

bis(sulfonatooxymethyl)oxolan-2-yl]oxy-3,5-

disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl]

sulfate[9]

Synonyms
SOS, Sucrosofate potassium, Potassium

Sucrose Octasulfate[2][6]

InChI Key XISWAUUBQBEDFB-QRDGSJRXSA-F[9]

Physical and Physicochemical Properties
The physical properties of sucrose octasulfate potassium salt are characteristic of a highly

polar, hygroscopic organic salt.
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Property Value / Description

Appearance
White to off-white powder or crystalline solid.[6]

[12][13][14]

Solubility

Soluble in water (10 mg/mL); slightly soluble or

sparingly soluble in water and slightly soluble in

methanol.[2][6][12][13] The potassium salt is

noted for being the water-soluble form

compared to the insoluble aluminum salt

(sucralfate).[5]

Melting Point

Varies by source, but generally high with

decomposition. Reported as >150°C (dec.),

>167°C (dec.), or >230°C (dec.).[6][13][15]

Stability & Storage

Stable for at least 4 years when stored at -20°C.

[2] It is very hygroscopic.[6][13][14] For short-

term storage, room temperature is acceptable,

but long-term storage at 2-8°C or -20°C is

recommended.[2][4][6]

Experimental Protocols
Detailed methodologies are critical for the synthesis and analysis of sucrose octasulfate

potassium salt in a research and development setting.

Synthesis and Purification Protocol
This protocol is adapted from a patented method for the synthesis of sucrose octasulfate salts.

[16] It involves the sulfation of sucrose using a triethylamine-sulfur trioxide complex followed by

neutralization and purification.

Materials:

Sucrose

Triethylamine
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Triethylamine-sulfur trioxide complex

25% Potassium hydroxide (KOH) solution

Purified water

Procedure:

Reaction Setup: In a suitable reaction vessel, add 5g of sucrose to 150ml of triethylamine at

60°C and stir until the sucrose is completely dissolved.[16]

Sulfation: To the sucrose solution, add 25.6g of the triethylamine-sulfur trioxide complex and

stir to dissolve.[16]

Reaction Incubation: Maintain the reaction mixture at a constant temperature between 60-

65°C for three hours to allow for the sulfation reaction to proceed.[16]

Neutralization: After the incubation period, add a 25% potassium hydroxide solution dropwise

to adjust the pH of the mixture to between 8 and 9.[16]

Initial Precipitation: Cool the neutralized mixture to a temperature of 0-5°C to precipitate the

crude sucrose octasulfate potassium salt.[16]

Filtration: Collect the crude product by suction filtration.[16]

Recrystallization & Purification:

Transfer the filter cake (crude product) to a new vessel and add 30ml of purified water.[16]

Stir the mixture at 30-35°C for 20 minutes to dissolve the product.[16]

Cool the solution again to 0-5°C to induce crystallization and precipitate the purified

powder.[16]

Repeat this recrystallization process until the product appears as a pure white powder.[17]

Drying: Dry the final product under vacuum to remove residual water and solvent.[16]
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Analytical Protocol: Quantification by HPLC-RID
Due to its lack of a significant UV chromophore, sucrose octasulfate potassium salt is

commonly analyzed using High-Performance Liquid Chromatography with a Refractive Index

Detector (HPLC-RID).[18] This method is adapted from the USP monograph for Sucralfate.[5]

[19]

Instrumentation & Materials:

HPLC system with a Refractive Index (RI) detector.[19]

Column: Inertsil NH2 (5µm, 300 x 3.9 mm I.D.) or equivalent amino column.[19]

Mobile Phase: Dissolve 132 g of ammonium sulfate in 900 mL of water, dilute to 1000 mL,

and adjust the pH to 3.5 ± 0.1 with phosphoric acid.[19]

Standard Solution: Prepare a 10 mg/mL solution of Sucrose Octasulfate Potassium Salt

reference standard.[19]

Sample (Assay) Solution: Prepare a solution of the test article at a known concentration

(e.g., 10 mg/mL).

Chromatographic Conditions:

Flow Rate: 1.0 mL/min[19]

Column Temperature: 30°C[19]

Detector: Refractive Index (RI) Detector[19]

Injection Volume: 50 µL[19]

Procedure:

System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable

baseline is achieved.
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Standard Injection: Inject the Standard Solution multiple times (e.g., n=6) to establish system

suitability, including retention time, peak area reproducibility (RSD ≤ 2.0%), theoretical plates

(≥ 400), and symmetry factor (≤ 4.0).[19]

Sample Injection: Inject the Sample (Assay) Solution.

Data Analysis: Compare the peak area of the analyte in the Sample Solution to the average

peak area from the Standard Solution to calculate the concentration and purity of the

sample.

Biological Activity and Mechanism of Action
The highly anionic nature of sucrose octasulfate allows it to bind to positively charged domains

on proteins, leading to a range of biological effects relevant to drug development.

Interaction with Fibroblast Growth Factor (FGF)
A primary mechanism of action involves its interaction with growth factors. Similar to heparin,

sucrose octasulfate binds to and stabilizes acidic fibroblast growth factor (aFGF or FGF-1).[7]

This interaction protects the growth factor from thermal and acid-induced degradation and

enhances its mitogenic activity.[7] This has implications for wound healing and tissue repair.[20]

It has also been shown to inhibit tumor growth in animal models by preventing fibroblast growth

factor 2 (FGF-2) from binding to its receptors on endothelial cells.[2]

Cytoprotective and Other Effects
In the context of its use in sucralfate, sucrose octasulfate provides a cytoprotective effect on

the gastrointestinal mucosa.[6] It can also stimulate the release of gastric somatostatin, which

may contribute to its ability to enhance mucosal defense.[21] Furthermore, its ability to bind to

proteins and inhibit enzymes makes it a valuable tool in biochemical research for studying

enzyme kinetics and protein-ligand interactions.[1]

Visualizations
Experimental Workflows and Biological Pathways
The following diagrams illustrate key processes related to sucrose octasulfate potassium salt.
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Caption: Workflow for the synthesis and purification of Sucrose Octasulfate Potassium Salt.
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Caption: Mechanism of FGF-2 inhibition by Sucrose Octasulfate Potassium Salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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